N'-(4-amino-2,6-dichlorophenyl)-N,N-dimethylformamidine

• Molecular Formula: C9H11Cl2N3
• Molecular Weight: 232.11 g/mol
• IUPAC Name: N'-(4-amino-2,6-dichlorophenyl)-N,N-dimethylmethanimidamide
• InChI: InChI=1S/C9H11Cl2N3/c1-14(2)5-13-9-7(10)3-6(12)4-8(9)11/h3-5H,12H2,1-2H3
• InChI Key: SSQGDOWIVKQPNA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=NC1=C(C=C(C=C1Cl)N)Cl

Description

N'-(4-amino-2,6-dichlorophenyl)-N,N-dimethylformamidine is a useful research compound. Its molecular formula is C9H11Cl2N3 and its molecular weight is 232.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A 540 g. amount of stannous chloride is dissolved in 450 ml. of concentrated hydrochloric acid with stirring. The solution is cooled to 10° C. in an ice bath and 155 g. of N'-(2,6-dichloro-4-nitrophenyl)-N,N-dimethylformamidine (prepared as described above) is added portionwise, with stirring, at a rate to maintain the reaction temperature at 75° C. The reaction mixture is allowed to stand at room temperature for 18 hours, then is filtered. The filter cake is suspended in 200 ml. of ice water and concentrated sodium hydroxide is added until the reaction mixture is alkaline. The reaction mixture is filtered and the insolubles are collected and extracted with chloroform. The chloroform extracts are evaporated in vacuo to yield 102 g. of the product of the Example as pale yellow crystals, m.p. 121°-126° C.